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Compound of Interest

Compound Name: Teriflunomide

Cat. No.: B1194450

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Teriflunomide. It includes procedural guidance on personal protective equipment (PPE),
operational plans for safe handling, and protocols for disposal. Teriflunomide is classified as a
hazardous drug by the National Institute for Occupational Safety and Health (NIOSH),
necessitating stringent handling precautions to minimize exposure.[1][2]

Personal Protective Equipment (PPE)
Recommendations

The selection of appropriate PPE is critical to prevent dermal, inhalation, and ocular exposure
to Teriflunomide. The following tables summarize the recommended PPE based on the
available safety data sheets and guidelines for handling hazardous drugs.

Glove Selection Guidance

While specific breakthrough time data for Teriflunomide is not readily available in public
literature, the following table provides guidance based on general recommendations for
handling chemotherapy and other hazardous drugs. It is imperative to use gloves that have
been tested according to the ASTM D6978 standard.[3]
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. Recommended
Glove Material .
Thickness

Testing Standard

Rationale

Nitrile =>4 mil (0.1 mm)

ASTM D6978

Commonly
recommended for
handling
chemotherapy drugs;
offers good chemical
resistance. Double
gloving is best

practice.

Neoprene > 8 mil (0.2 mm)

ASTM D6978

Offers good
resistance to a range

of chemicals.

Note: Always consult the glove manufacturer's specific chemical resistance data. If

breakthrough time for Teriflunomide is not available, select gloves tested against a broad

range of chemotherapy agents. Change gloves frequently and immediately if they are torn or

contaminated.

Respiratory Protection Guidance

Respiratory protection is crucial when there is a risk of inhaling airborne particles of

Teriflunomide, particularly when handling the powder form or during spill cleanup.
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. Assigned
NIOSH Filter

Activity Respirator Type o Protection Factor
Classification
(APF)
o Generally not required
Handling intact tablets N/A N/A
if handled carefully
Weighing or crushin
I g ) J N95 Filtering
tablets (in a ventilated ] ) N95 10
Facepiece Respirator
enclosure)
Cleaning up small N95 Filtering
N95 10

spills of powder

Facepiece Respirator

Cleaning up large

spills of powder

Full-facepiece

respirator with P100 ]
50 (Full Facepiece),

cartridges or a P100
25-1000 (PAPR)

Powered Air-Purifying
Respirator (PAPR)

Additional PPE

PPE Component

Specification Rationale

Gown

Disposable, lint-free, solid

front, long-sleeved

To protect skin and clothing

from contamination.

Eye Protection

Safety glasses with side

shields or goggles

To prevent eye contact with

powder or splashes.

Face Shield

Worn over goggles

Recommended during
activities with a high risk of

splashing.

Shoe Covers

Disposable

To prevent the tracking of
contaminants out of the work

area.

Safe Handling Workflow
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The following diagram illustrates the logical workflow for ensuring safety when handling
Teriflunomide.

Safe Handling Workflow for Teriflunomide

1. Assess the Risk

- Type of procedure
- Quantity of Teriflunomide
- Potential for aerosolization

:

2. Select Appropriate PPE
- Gloves (double)
- Gown
- Eye/Face Protection
- Respiratory Protection (if needed)

i

3. Prepare the Work Area
- Work in a designated area
- Use a ventilated enclosure for powders
- Have spill kit and waste disposal containers ready

i

4. Handle Teriflunomide
- Follow Standard Operating Procedures (SOPSs)
- Avoid creating dust
- Use dedicated equipment

i

5. Decontaminate and Clean
- Decontaminate surfaces
- Clean equipment
- Follow established cleaning protocol

.

6. Dispose of Waste
- Segregate hazardous waste
- Use labeled, sealed containers
- Follow EPA and institutional guidelines

:

7. Doff PPE and Wash Hands
- Remove PPE in the correct order to avoid self-contamination
- Wash hands thoroughly
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Caption: Workflow for the safe handling of Teriflunomide.

Standard Operating Procedures

Receiving and Unpacking

Visually inspect the shipping container for any signs of damage or leakage upon receipt.
e Wear a single pair of chemotherapy-tested gloves when unpacking.

« If the primary container is damaged, treat it as a spill and follow the spill cleanup protocol.
 Verify that the container is clearly labeled.

» Store Teriflunomide in a designated, well-ventilated, and secure area away from
incompatible materials.[4][5]

Compounding and Preparation (for non-standard formulations) This should be performed in a
ventilated enclosure, such as a chemical fume hood or a biological safety cabinet.

e Preparation:

o Assemble all necessary materials and equipment before starting.

o Line the work surface with a disposable, plastic-backed absorbent pad.
e Donning PPE:

o Don a disposable gown, double gloves, eye protection, and appropriate respiratory
protection.

» Handling:
o Handle the drug carefully to avoid generating dust.

o If tablets need to be crushed or manipulated, do so in a small, sealable bag to contain any
powder.
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e Post-Preparation:

(¢]

Decontaminate all surfaces and equipment.

[¢]

Dispose of all waste in properly labeled hazardous waste containers.

[¢]

Doff PPE in a manner that avoids self-contamination and dispose of it as hazardous
waste.

[e]

Wash hands thoroughly with soap and water.
Spill Cleanup Protocol
e Assess the Spill:
o Evacuate the immediate area and restrict access.
o For large spills, especially of powder, contact the institutional safety office.
e Don PPE:

o For small spills, at a minimum, don a gown, double gloves, eye protection, and an N95
respirator.

o For large spills, a PAPR or full-face respirator with P100 cartridges is recommended.

e Contain and Clean:

[¢]

For liquid spills, cover with an absorbent material.

[e]

For powder spills, gently cover with wetted absorbent material to avoid aerosolizing the
powder.[6]

[e]

Use a scoop and scraper to collect the absorbed material and any broken glass.

o

Place all contaminated materials into a designated hazardous waste bag.

o Decontaminate the Area:
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o Clean the spill area with a 10% bleach solution, followed by a neutralizing agent like
sodium thiosulfate.[6]

o Then, clean the area with a detergent solution and rinse with water.[6]
e Disposal:
o Seal the hazardous waste bag and place it in a second bag.
o Dispose of all materials, including PPE, as hazardous waste.[6]
e Post-Cleanup:
o Wash hands thoroughly with soap and water.
o Document the spill and the cleanup procedure according to institutional policy.

Disposal Plan

All waste contaminated with Teriflunomide, including unused drug, contaminated PPE, and
cleanup materials, must be handled as hazardous pharmaceutical waste.

Waste Segregation and Disposal Workflow
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Teriflunomide Waste Disposal Workflow

1. Identify Teriflunomide-Contaminated Waste
- Expired/unused drug
- Contaminated PPE (gloves, gown, etc.)
- Labware and cleaning materials

l

2. Segregate at Point of Generation
- Place in a designated, labeled, leak-proof container
- Do not mix with non-hazardous waste

'

3. Container Management
- Keep containers closed when not in use
- Store in a secure, designated area

l

4. Final Disposal
- Arrange for pickup by a licensed hazardous waste vendor
- Follow all EPA RCRA and local regulations

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Teriflunomide waste.
Disposal Guidelines:

o Container: Use a dedicated, leak-proof, and puncture-resistant container clearly labeled as
"Hazardous Pharmaceutical Waste."

e Regulations: Disposal must comply with the Environmental Protection Agency (EPA)
Resource Conservation and Recovery Act (RCRA) regulations for hazardous waste.[7][8]

e Vendor: Utilize a licensed hazardous waste disposal company for final disposal.

» Prohibition: Do not dispose of Teriflunomide waste in regular trash, sharps containers for
biohazards, or via sewer systems.[4][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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